Benzeneacetic acid, 4-carboxy--alpha--methyl-, -alpha--butyl ester, (S)- (9CI)
Benzeneacetic acid, 4-carboxy--alpha--methyl-, -alpha--butyl ester, (S)- (9CI)
Brand Name:
Vulcanchem
CAS No.:
161262-15-3
VCID:
VC0065045
InChI:
InChI=1S/C14H18O4/c1-3-4-9-18-14(17)10(2)11-5-7-12(8-6-11)13(15)16/h5-8,10H,3-4,9H2,1-2H3,(H,15,16)/t10-/m0/s1
SMILES:
CCCCOC(=O)C(C)C1=CC=C(C=C1)C(=O)O
Molecular Formula:
C14H18O4
Molecular Weight:
250.294
Benzeneacetic acid, 4-carboxy--alpha--methyl-, -alpha--butyl ester, (S)- (9CI)
CAS No.: 161262-15-3
Main Products
VCID: VC0065045
Molecular Formula: C14H18O4
Molecular Weight: 250.294
| CAS No. | 161262-15-3 |
|---|---|
| Product Name | Benzeneacetic acid, 4-carboxy--alpha--methyl-, -alpha--butyl ester, (S)- (9CI) |
| Molecular Formula | C14H18O4 |
| Molecular Weight | 250.294 |
| IUPAC Name | 4-[(2S)-1-butoxy-1-oxopropan-2-yl]benzoic acid |
| Standard InChI | InChI=1S/C14H18O4/c1-3-4-9-18-14(17)10(2)11-5-7-12(8-6-11)13(15)16/h5-8,10H,3-4,9H2,1-2H3,(H,15,16)/t10-/m0/s1 |
| Standard InChIKey | PEZTXSBXSQXIKZ-JTQLQIEISA-N |
| SMILES | CCCCOC(=O)C(C)C1=CC=C(C=C1)C(=O)O |
| Synonyms | Benzeneacetic acid, 4-carboxy--alpha--methyl-, -alpha--butyl ester, (S)- (9CI) |
| Last Modified | Aug 20 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume